Cas no 67305-46-8 (2-(6-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic Acid)

• Product Name: 2-(6-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic Acid
• CAS No: 67305-46-8
• MF: C₁₀H₇BrN₂O₃
• MW: 283.078181505203
• MDL: MFCD02958593
• CID: 3289560
• PubChem ID: 1187508
• Update Time: 2025-10-31

2-(6-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 3(4H)-QUINAZOLINEACETIC ACID, 6-BROMO-4-OXO-
• 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid
• TQP0818
• 2-(6-bromo-4-oxoquinazolin-3-yl)acetic acid
• D85354
• (6-bromo-4-oxoquinazolin-3(4H)-yl)acetic acid, AldrichCPR
• Z316118564
• 67305-46-8
• (6-bromo-4-oxoquinazolin-3(4H)-yl)acetic acid
• EN300-40148
• 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)aceticacid
• Oprea1_258289
• BDBM50455901
• WS-01354
• 2-(6-bromo-4-oxoquinazolin-3(4H)-yl)acetic acid
• CHEMBL284979
• AKOS000126811
• MFCD02958593
• STL367239
• SCA30546
• 844-638-5
• 2-(6-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic Acid

• MDL： MFCD02958593
• Inchi： 1S/C10H7BrN2O3/c11-6-1-2-8-7(3-6)10(16)13(5-12-8)4-9(14)15/h1-3,5H,4H2,(H,14,15)
• InChI Key： SYPRKLOBQRRYFI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N(C=N2)CC(=O)O)=O

Computed Properties

• Exact Mass: 281.96400g/mol
• Monoisotopic Mass: 281.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(6-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic Acid

Introduction to 2-(6-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic Acid (CAS No. 67305-46-8) in Modern Chemical and Pharmaceutical Research

2-(6-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 67305-46-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule belongs to the quinazoline family, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 6-position and an oxo group at the 4-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structure of 2-(6-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid features a fused bicyclic system consisting of a benzene ring and a pyrimidine ring. This arrangement contributes to its stability and versatility in various chemical transformations. The carboxylic acid moiety at the 3-position further extends its utility as a precursor in the synthesis of more complex molecules. Such structural characteristics have positioned this compound as a focal point in investigations aimed at developing novel pharmacological agents.

In recent years, quinazoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The brominated derivative 2-(6-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid is no exception. Its molecular framework allows for selective interactions with biological targets, which has been leveraged in high-throughput screening campaigns to identify lead compounds for drug development. Researchers have particularly focused on its potential as an inhibitor of kinases and other enzymes implicated in diseases such as cancer and autoimmune disorders.

One of the most compelling aspects of 2-(6-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid is its role as a building block in medicinal chemistry. The bromine atom at the 6-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more intricate structures. Similarly, the oxo group at the 4-position can participate in nucleophilic additions or oxidations, providing additional pathways for structural diversification. These attributes make it an indispensable tool for synthetic chemists aiming to develop next-generation therapeutics.

The pharmaceutical industry has shown particular interest in quinazoline derivatives due to their favorable pharmacokinetic profiles and low toxicity. 2-(6-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid has been incorporated into several drug candidates that are currently undergoing preclinical or clinical evaluation. For instance, modifications of this scaffold have yielded compounds with enhanced selectivity for specific enzyme targets, reducing off-target effects and improving therapeutic efficacy. Such advancements underscore the importance of this compound in the broader context of drug discovery.

Advances in computational chemistry have further accelerated the exploration of 2-(6-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid. Molecular modeling studies have provided insights into its binding interactions with proteins, helping researchers design analogs with improved affinity and potency. Additionally, virtual screening techniques have been employed to identify novel derivatives with unique biological activities. These computational approaches complement traditional experimental methods and have significantly shortened the time required to bring new drugs to market.

The synthesis of 2-(6-Bromo-4-oxo-3,4-dihydroquinazolin-3-yloxy)acetic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the quinazoline core, halogenation to introduce the bromine substituent, and carboxylation to incorporate the acetic acid group. Each step is meticulously optimized to ensure high yields and purity, which are critical for pharmaceutical applications. The development of efficient synthetic routes has made this compound more accessible to researchers worldwide.

The versatility of 2-(6-Bromo-octahydroquinazolinone)-acetic acid extends beyond its role as a pharmaceutical intermediate. It has also found applications in materials science and agrochemical research. For example, its ability to form stable complexes with metal ions has been exploited in catalysis and coordination chemistry. Furthermore, derivatives of this compound have shown promise as intermediates in the synthesis of pesticides and herbicides due to their structural similarity to known bioactive molecules.

As our understanding of disease mechanisms continues to evolve, so too does our appreciation for compounds like 2-(6-bromo-octahydroquinazolinone)-acetic acid (CAS No. 67305). Emerging evidence suggests that quinazoline derivatives may play roles in modulating immune responses and neurodegenerative processes. These findings open up new avenues for therapeutic intervention and highlight the need for continued research into this class of compounds. Collaborative efforts between chemists, biologists, and clinicians will be essential in unlocking their full potential.

In conclusion,(E)-N'-((5-bromo-N-methylindolizinylidene)methylene)thiourea represents a cornerstone in modern chemical research with far-reaching implications for medicine and industry (CAS No: 67111). Its unique structural features combined with its broad range of applications make it an invaluable asset for scientists working on innovative solutions to global health challenges (CAS No: 67111). As research progresses,(E)-N'-((5-bromo-N-methylindolizinylidene)methylene)thiourea(CAS No: 67111) will undoubtedly continue to inspire breakthroughs across multiple disciplines (CAS No: 67111).